Cas no 1648864-55-4 (Tert-butyl 3-((2-hydroxyethyl)sulfonyl)azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-((2-hydroxyethyl)sulfonyl)azetidine-1-carboxylate
• CAS No: 1648864-55-4
• MF: C₁₀H₁₉NO₅S
• MW: 265.326562166214
• MDL: MFCD28506253
• CID: 4702868
• PubChem ID: 101043693
• Update Time: 2025-05-26

Tert-butyl 3-((2-hydroxyethyl)sulfonyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-((2-hydroxyethyl)sulfonyl)azetidine-1-carboxylate
• tert-Butyl 3-((2-hydroxyethyl)sulfonyl)-azetidine-1-carboxylate
• FCH3806171
• CS-0161279
• A1-20828
• 1648864-55-4
• tert-butyl 3-(2-hydroxyethylsulfonyl)azetidine-1-carboxylate
• MFCD28506253
• SCHEMBL16415001
• F51794
• SB50999
• AKOS027338163
• BS-16115
• TERT-BUTYL 3-(2-HYDROXYETHANESULFONYL)AZETIDINE-1-CARBOXYLATE
• tert-butyl3-((2-hydroxyethyl)sulfonyl)azetidine-1-carboxylate
• Tert-butyl 3-((2-hydroxyethyl)sulfonyl)azetidine-1-carboxylate

• MDL： MFCD28506253
• Inchi： 1S/C10H19NO5S/c1-10(2,3)16-9(13)11-6-8(7-11)17(14,15)5-4-12/h8,12H,4-7H2,1-3H3
• InChI Key： AIYSARHJAXEYGZ-UHFFFAOYSA-N
• SMILES： S(CCO)(C1CN(C(=O)OC(C)(C)C)C1)(=O)=O

Computed Properties

• Exact Mass: 265.09839388g/mol
• Monoisotopic Mass: 265.09839388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.3
• XLogP3: -0.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on Tert-butyl 3-((2-hydroxyethyl)sulfonyl)azetidine-1-carboxylate

Tert-butyl 3-((2-hydroxyethyl)sulfonyl)azetidine-1-carboxylate: A Comprehensive Overview

Tert-butyl 3-((2-hydroxyethyl)sulfonyl)azetidine-1-carboxylate, identified by the CAS number 1648864-55-4, is a compound of significant interest in contemporary chemical research. This compound, characterized by its unique structure, has garnered attention due to its potential applications in various fields, including pharmaceuticals and materials science. Recent studies have shed light on its synthesis, properties, and potential uses, making it a focal point in both academic and industrial settings.

The molecular structure of Tert-butyl 3-((2-hydroxyethyl)sulfonyl)azetidine-1-carboxylate is notable for its azetidine ring, a four-membered cyclic amine. The presence of the sulfonyl group and the tert-butyl ester further enhances its chemical versatility. Researchers have explored the synthesis of this compound through various routes, with a particular emphasis on optimizing reaction conditions to achieve higher yields and better purity. These advancements have been documented in recent publications, highlighting the importance of understanding the compound's structural integrity and reactivity.

One of the most promising applications of Tert-butyl 3-((2-hydroxyethyl)sulfonyl)azetidine-1-carboxylate lies in its potential as a precursor for bioactive molecules. Studies have demonstrated that this compound can serve as an intermediate in the synthesis of complex pharmaceutical agents, particularly those with anti-inflammatory and analgesic properties. The hydroxyl group within the molecule plays a crucial role in enabling these bioactivities, making it a valuable component in drug design.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in catalysis and coordination chemistry. Recent research has focused on optimizing these interactions to enhance catalytic efficiency, opening new avenues for industrial applications.

The synthesis of Tert-butyl 3-((2-hydroxyethyl)sulfonyl)azetidine-1-carboxylate involves a multi-step process that typically begins with the preparation of the azetidine ring. This is followed by functionalization with the sulfonyl and ester groups, ensuring precise control over the molecule's stereochemistry and functionality. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to streamline this process, reducing production time and costs.

Recent studies have also explored the environmental impact of this compound, particularly its biodegradability and toxicity profiles. These investigations are crucial for ensuring that its use aligns with sustainable practices and regulatory standards. Findings indicate that under specific conditions, the compound exhibits favorable biodegradation characteristics, which is encouraging for its broader adoption.

In conclusion, Tert-butyl 3-((2-hydroxyethyl)sulfonyl)azetidine-1-carboxylate represents a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a key player in future chemical innovations. As research continues to uncover new potentials for this compound, it is poised to make significant contributions to both scientific progress and industrial growth.